Cas no 1421498-66-9 (3-(furan-2-yl)methyl-2,4-dioxo-N-(quinolin-8-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: 3-(furan-2-yl)methyl-2,4-dioxo-N-(quinolin-8-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 1421498-66-9
• MF: C₁₉H₁₄N₄O₄
• MW: 362.33886384964
• CID: 6404294
• PubChem ID: 71778383
• Update Time: 2025-07-21

3-(furan-2-yl)methyl-2,4-dioxo-N-(quinolin-8-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)methyl-2,4-dioxo-N-(quinolin-8-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 3-(furan-2-ylmethyl)-2,4-dioxo-N-(quinolin-8-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, 1-(2-furanylmethyl)-1,2,3,6-tetrahydro-2,6-dioxo-N-8-quinolinyl-
• F0696-1581
• 3-(furan-2-ylmethyl)-2,4-dioxo-N-quinolin-8-yl-1H-pyrimidine-5-carboxamide
• AKOS024597287
• 1421498-66-9

• Inchi： 1S/C19H14N4O4/c24-17(22-15-7-1-4-12-5-2-8-20-16(12)15)14-10-21-19(26)23(18(14)25)11-13-6-3-9-27-13/h1-10H,11H2,(H,21,26)(H,22,24)
• InChI Key： VLGRDFIECIZGQA-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CO2)C(=O)C(C(NC2=C3C(=CC=C2)C=CC=N3)=O)=CN1

Computed Properties

• Exact Mass: 362.10150494g/mol
• Monoisotopic Mass: 362.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-(furan-2-yl)methyl-2,4-dioxo-N-(quinolin-8-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Recent Advances in the Study of 3-(furan-2-yl)methyl-2,4-dioxo-N-(quinolin-8-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS: 1421498-66-9)

The compound 3-(furan-2-yl)methyl-2,4-dioxo-N-(quinolin-8-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS: 1421498-66-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its ability to interact with specific biological targets. Studies have demonstrated that the furan and quinoline moieties play a critical role in its binding affinity and selectivity, making it a promising candidate for the development of novel therapeutics. The compound's structural complexity and diverse functional groups allow for interactions with a variety of enzymes and receptors, which has been a key area of investigation.

One of the most notable findings is the compound's inhibitory activity against certain kinases involved in inflammatory and oncogenic pathways. In vitro and in vivo studies have shown that 3-(furan-2-yl)methyl-2,4-dioxo-N-(quinolin-8-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide exhibits potent inhibitory effects, with IC50 values in the nanomolar range. These results suggest its potential as a therapeutic agent for conditions such as cancer and autoimmune diseases.

Further investigations have explored the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have provided valuable insights into its bioavailability and stability, which are critical for its development as a drug candidate. Additionally, computational modeling and molecular docking studies have been employed to predict its binding modes and optimize its structure for enhanced efficacy and reduced toxicity.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and preclinical testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-(furan-2-yl)methyl-2,4-dioxo-N-(quinolin-8-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS: 1421498-66-9) represents a promising lead compound with significant therapeutic potential. Continued research and development efforts are expected to further elucidate its mechanisms of action and optimize its properties for clinical applications. The compound's unique structural features and biological activity make it a valuable subject of study in the ongoing quest for novel and effective therapeutics.